1-Ethyl-1-nitrosourea
1-Ethyl-1-nitrosourea
N-nitroso-n-ethylurea appears as yellow-pink crystals or off-white powder. Sensitive to light.
N-ethyl-N-nitrosourea is a member of the class of N-nitrosoureas that is urea in which one of the nitrogens is substituted by ethyl and nitroso groups. It has a role as an alkylating agent, a mutagen, a carcinogenic agent and a genotoxin. It is functionally related to a urea.
Ethylnitrosourea is a nitrosourea with potential antineoplastic activity. Used experimentally as a mutagen and carcinogen, ethylnitrosourea alkylates DNA and proteins, thereby damaging DNA and inducing point mutations. (NCI04)
N-Nitroso-N-ethylurea can cause cancer according to an independent committee of scientific and health experts.
A nitrosourea compound with alkylating, carcinogenic, and mutagenic properties.
N-ethyl-N-nitrosourea is a member of the class of N-nitrosoureas that is urea in which one of the nitrogens is substituted by ethyl and nitroso groups. It has a role as an alkylating agent, a mutagen, a carcinogenic agent and a genotoxin. It is functionally related to a urea.
Ethylnitrosourea is a nitrosourea with potential antineoplastic activity. Used experimentally as a mutagen and carcinogen, ethylnitrosourea alkylates DNA and proteins, thereby damaging DNA and inducing point mutations. (NCI04)
N-Nitroso-N-ethylurea can cause cancer according to an independent committee of scientific and health experts.
A nitrosourea compound with alkylating, carcinogenic, and mutagenic properties.
Brand Name:
Vulcanchem
CAS No.:
759-73-9
VCID:
VC20780484
InChI:
InChI=1S/C3H7N3O2/c1-2-6(5-8)3(4)7/h2H2,1H3,(H2,4,7)
SMILES:
CCN(C(=O)N)N=O
Molecular Formula:
C3H7N3O2
Molecular Weight:
117.11 g/mol
1-Ethyl-1-nitrosourea
CAS No.: 759-73-9
Cat. No.: VC20780484
Molecular Formula: C3H7N3O2
Molecular Weight: 117.11 g/mol
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Specification
| Description | N-nitroso-n-ethylurea appears as yellow-pink crystals or off-white powder. Sensitive to light. N-ethyl-N-nitrosourea is a member of the class of N-nitrosoureas that is urea in which one of the nitrogens is substituted by ethyl and nitroso groups. It has a role as an alkylating agent, a mutagen, a carcinogenic agent and a genotoxin. It is functionally related to a urea. Ethylnitrosourea is a nitrosourea with potential antineoplastic activity. Used experimentally as a mutagen and carcinogen, ethylnitrosourea alkylates DNA and proteins, thereby damaging DNA and inducing point mutations. (NCI04) N-Nitroso-N-ethylurea can cause cancer according to an independent committee of scientific and health experts. A nitrosourea compound with alkylating, carcinogenic, and mutagenic properties. |
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| CAS No. | 759-73-9 |
| Molecular Formula | C3H7N3O2 |
| Molecular Weight | 117.11 g/mol |
| IUPAC Name | 1-ethyl-1-nitrosourea |
| Standard InChI | InChI=1S/C3H7N3O2/c1-2-6(5-8)3(4)7/h2H2,1H3,(H2,4,7) |
| Standard InChI Key | FUSGACRLAFQQRL-UHFFFAOYSA-N |
| SMILES | CCN(C(=O)N)N=O |
| Canonical SMILES | CCN(C(=O)N)N=O |
| Colorform | Very pale pink crystalline solid Pale yellow, crystalline Pale buff-yellow hexagonal plates |
| Melting Point | 217 to 219 °F (decomposes) (NTP, 1992) 100 °C; decomposes |
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